N-(2,6-dimethylphenyl)-6-ethoxypyrimidine-4-carboxamide

• IUPAC Name: N-(2,6-dimethylphenyl)-6-ethoxypyrimidine-4-carboxamide
• InChI: InChI=1S/C15H17N3O2/c1-4-20-13-8-12(16-9-17-13)15(19)18-14-10(2)6-5-7-11(14)3/h5-9H,4H2,1-3H3,(H,18,19)
• InChI Key: HFMPOKVUWUXERZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=NC=NC(=C1)C(=O)NC2=C(C=CC=C2C)C
• Molecular Formula: C15H17N3O2
• Molecular Weight: 271.31 g/mol
• CAS No.: 2034227-18-2

Description

Synthesis Analysis

The synthesis of similar compounds often involves reactions with N-Heterocyclic carbenes (NHCs), which are an important class of reactive organic molecules used as ligands, organocatalysts, and σ-donors in a variety of electroneutral ylide or betaine adducts with main-group compounds.

Scientific Research Applications

Electrochromic Materials

N-(2,6-dimethylphenyl)-6-ethoxypyrimidine-4-carboxamide and similar compounds have been investigated for their applications in electrochromic materials. For instance, aromatic polyamides incorporating triphenylamine units exhibit multi-stage oxidative coloring, indicating their potential for use in electrochromic devices. These materials display excellent thermal stability, solubility in organic solvents, and electrochromic properties, showcasing their relevance in creating flexible, durable electrochromic films with continuous cyclic stability (Chang & Liou, 2008).

Crystal Structure Analysis

The crystal structure of related compounds, such as 4-(4,6-dimethoxylpyrimidin-2-yl)-3-thiourea carboxylic acid methyl ester, has been thoroughly studied. These analyses provide insights into the molecular arrangements and interactions within the crystal lattice, contributing valuable information for the design of new materials with desired physical and chemical properties (Ji, 2006).

Organic Synthesis and Heterocyclic Chemistry

This compound derivatives have also found applications in the synthesis of complex organic molecules. These compounds are utilized as key intermediates in the preparation of diverse heterocyclic structures, which are of significant interest for developing new pharmaceuticals and materials. The versatility of these compounds in organic transformations underscores their importance in synthetic chemistry (Moskvina, Shilin, & Khilya, 2015).

Antiviral Research

In the field of antiviral research, derivatives of this compound, such as dihydroxypyrimidine-4-carboxamides, have been explored as potent and selective inhibitors of HIV integrase. These studies aim to develop novel therapeutic agents for the treatment of HIV/AIDS by inhibiting a key viral enzyme essential for the replication of the virus, demonstrating the potential of these compounds in antiviral therapy (Pace et al., 2007).